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Compound of Interest

Compound Name:
2-(4-(4-Aminophenyl)piperazin-1-

yl)ethanol

Cat. No.: B183703 Get Quote

A Technical Guide to 2-(4-(4-
aminophenyl)piperazin-1-yl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 2-(4-(4-
aminophenyl)piperazin-1-yl)ethanol, including its molecular formula and weight. The data is

presented to support research and development activities in the fields of chemistry and

pharmacology.

Core Compound Identification
The specific isomer detailed in this document is 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol,
distinguished by the attachment of the piperazinyl group to the fourth position of the

aminophenyl ring.

Quantitative Molecular Data
The fundamental molecular properties of 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol are

summarized in the table below. This information is critical for stoichiometric calculations,

analytical method development, and interpretation of experimental results.
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Property Value Citations

Molecular Formula C₁₂H₁₉N₃O [1][2]

Molecular Weight 221.30 g/mol [2]

CAS Number 5521-39-1 [1][2]

Conceptual Workflow for Compound
Characterization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound such as 2-(4-(4-aminophenyl)piperazin-1-yl)ethanol. This process outlines the

logical progression from initial synthesis or acquisition to comprehensive analysis.
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A generalized workflow for chemical compound characterization.
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This document is intended for research purposes only and does not constitute a guide for

therapeutic or diagnostic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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